Cas no 17764-92-0 (1-(4-Bromo-2-hydroxyphenyl)-1-propanone)
17764-92-0 structure
Product Name:1-(4-Bromo-2-hydroxyphenyl)-1-propanone
CAS No:17764-92-0
MF:C9H9BrO2
MW:229.070562124252
MDL:MFCD03791251
CID:178197
PubChem ID:140282
Update Time:2025-04-19
1-(4-Bromo-2-hydroxyphenyl)-1-propanone Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,1-(4-bromo-2-hydroxyphenyl)-
- 1-(4-BROMO-2-HYDROXYPHENYL)-1-PROPANONE
- 1-(4-bromo-2-hydroxyphenyl)propan-1-one
- 1-(4-bromo-2-hydroxy-phenyl)-propan-1-one
- 3-Brom-6-propionyl-phenol
- 4'-bromo-2'-hydroxy-propiophenone
- bromohydroxyphenylpropanone
- Propiophenone,4-bromo-2-hydroxy
- Propiophenone, 4'-bromo-2'-hydroxy-
- CPZPNEVIZAJTDT-UHFFFAOYSA-N
- SCHEMBL7534898
- Propiophenone, 4-bromo-2-hydroxy-
- MFCD03791251
- J-503240
- DTXSID80170356
- 9T-0062
- AKOS005071335
- CS-0318411
- FT-0680748
- 17764-92-0
- 1-Propanone, 1-(4-bromo-2-hydroxyphenyl)-
- Propiophenone, 4-bromo-2-hydroxy-,
- 1-(4-Bromo-2-hydroxyphenyl)-1-propanone
-
- MDL: MFCD03791251
- Inchi: 1S/C9H9BrO2/c1-2-8(11)7-4-3-6(10)5-9(7)12/h3-5,12H,2H2,1H3
- InChI Key: CPZPNEVIZAJTDT-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)O)C(CC)=O
Computed Properties
- Exact Mass: 227.97900
- Monoisotopic Mass: 227.979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.506
- Melting Point: 48-49°C
- Boiling Point: 301.5°Cat760mmHg
- Flash Point: 136.1°C
- Refractive Index: 1.578
- PSA: 37.30000
- LogP: 2.74740
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1-(4-Bromo-2-hydroxyphenyl)-1-propanone Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-Bromo-2-hydroxyphenyl)-1-propanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 045966-1g |
1-(4-Bromo-2-hydroxyphenyl)-1-propanone |
17764-92-0 | >95% | 1g |
762.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 045966-500mg |
1-(4-Bromo-2-hydroxyphenyl)-1-propanone |
17764-92-0 | >95% | 500mg |
502.0CNY | 2021-07-10 | |
| TRC | B997188-50mg |
1-(4-Bromo-2-hydroxyphenyl)-1-propanone |
17764-92-0 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B997188-100mg |
1-(4-Bromo-2-hydroxyphenyl)-1-propanone |
17764-92-0 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B997188-500mg |
1-(4-Bromo-2-hydroxyphenyl)-1-propanone |
17764-92-0 | 500mg |
$ 210.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 045966-1g |
1-(4-Bromo-2-hydroxyphenyl)-1-propanone |
17764-92-0 | >95% | 1g |
762CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 045966-500mg |
1-(4-Bromo-2-hydroxyphenyl)-1-propanone |
17764-92-0 | >95% | 500mg |
502CNY | 2021-05-07 | |
| Alichem | A015030930-250mg |
4'-Bromo-2'-hydroxypropiophenone |
17764-92-0 | 97% | 250mg |
475.20 USD | 2021-06-17 | |
| Alichem | A015030930-500mg |
4'-Bromo-2'-hydroxypropiophenone |
17764-92-0 | 97% | 500mg |
839.45 USD | 2021-06-17 | |
| Alichem | A015030930-1g |
4'-Bromo-2'-hydroxypropiophenone |
17764-92-0 | 97% | 1g |
1,519.80 USD | 2021-06-17 |
1-(4-Bromo-2-hydroxyphenyl)-1-propanone Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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